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Compound of Interest

Compound Name: Serotonin-d4 (hydrochloride)

Cat. No.: B8084270 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential information on the safe disposal of

Serotonin-d4 (hydrochloride), a deuterated form of the neurotransmitter serotonin used as an

internal standard in quantitative analysis.[1] Adherence to these procedures is critical due to

the compound's potential hazards.

Hazard Profile and Safety Precautions
Serotonin-d4 (hydrochloride) is classified as a hazardous substance. It is harmful if

swallowed, inhaled, or in contact with skin.[2][3] The compound can cause serious eye

irritation, skin irritation, and may lead to respiratory irritation.[2][3][4] Therefore, stringent safety

measures must be observed during handling and disposal.

Personal Protective Equipment (PPE): Before handling Serotonin-d4 (hydrochloride), it is
mandatory to wear appropriate personal protective equipment. This includes:

Protective gloves: To prevent skin contact.

Protective clothing: To shield the body from accidental splashes or spills.

Eye and face protection: Safety glasses with side-shields or goggles are essential to protect

against eye irritation.[4]
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Disposal Protocol
The primary directive for the disposal of Serotonin-d4 (hydrochloride) is to entrust it to a

licensed and approved waste disposal company.[3][4][5] It is crucial to adhere to all federal,

state, and local environmental regulations.[5]

Key Disposal Steps:

Waste Classification: Chemical waste generators are responsible for determining if a

discarded chemical is classified as hazardous waste, following guidelines such as those

listed in the US EPA's 40 CFR 261.3.[5][6]

Containerization: Store waste Serotonin-d4 (hydrochloride) in a clearly labeled, tightly

sealed container to prevent accidental release.

Consult Local Authorities: Before initiating disposal, consult with your institution's

Environmental Health and Safety (EHS) department or local hazardous waste authorities for

specific procedural requirements in your area.

Professional Disposal: Arrange for the collection and disposal of the chemical waste through

a certified hazardous waste disposal service.

Quantitative Data Summary
For quick reference, the following table summarizes key information regarding Serotonin-d4
(hydrochloride).
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Property Value Reference

Chemical Formula C₁₀H₈D₄N₂O · HCl [3]

CAS Number 2469263-61-2 [2]

Hazard Statements

Harmful if swallowed, in

contact with skin, or if inhaled.

Causes skin and serious eye

irritation. May cause

respiratory irritation.

[2][3][4]

Storage Temperature
Recommended storage at 2-

8°C.
[5]

Incompatible Materials Strong oxidizing agents. [2]

Experimental Workflow: Disposal Procedure
The following diagram illustrates the logical workflow for the proper disposal of Serotonin-d4
(hydrochloride).
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Serotonin-d4 (hydrochloride) Disposal Workflow

1. Assess Hazards & Don PPE

2. Segregate Waste

3. Label Waste Container

4. Store Securely

5. Consult Local Regulations & EHS

6. Arrange for Professional Disposal

7. Document Disposal

Click to download full resolution via product page

Caption: Disposal workflow for Serotonin-d4 (hydrochloride).

Accidental Release Measures
In the event of a spill, the following steps should be taken:
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Evacuate: Evacuate unnecessary personnel from the affected area.[3]

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so.

Clean-up: For solid material, carefully sweep or vacuum up the substance, avoiding dust

generation, and place it into a suitable, labeled container for disposal.[5][6]

Decontamination: Clean the spill area thoroughly.

Personal Protection: Wear appropriate PPE throughout the clean-up process.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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